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Compound of Interest

Compound Name: 10-Norparvulenone

Cat. No.: B3025966

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Norparvulenone is a fungal metabolite first isolated from Microsphaeropsis sp. FO-5050.[1]
This natural product has garnered interest within the scientific community for its potential as an
antiviral agent, specifically targeting the influenza virus.[1] Structurally, it is a tetralone
derivative characterized by a bicyclic carbon framework with a carbonyl function, a methoxy
group, and three hydroxyl groups.[2][3] This technical guide provides a comprehensive
overview of the available scientific data on 10-Norparvulenone, including its chemical
properties, biological activity, mechanism of action, and detailed experimental protocols for its
synthesis and evaluation.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 10-Norparvulenone are summarized
in the table below. This data is essential for its handling, characterization, and use in
experimental settings.
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Property

Value

CAS Number

618104-32-8

Formal Name

3,4-dihydro-4,8-dihydroxy-7-(hydroxymethyl)-6-
methoxy-1(2H)-naphthalenone

Synonyms (x)-10-Norparvulenone

Molecular Formula C12H1405

Molecular Weight 238.2 g/mol

Purity =>70% (Commercially available)

Solubility Soluble in Dichloromethane, DMSO, Ethanol,
and Methanol.

SMILES 0O=C1C2=C(C=C(OC)C(C0O)=C20)C(0)CC1

InChl Key NXSUIALRPVXVTA-UHFFFAOYSA-N

Source Fungus/Microsphaeropsis sp.

Data sourced from Cayman Chemical.[1]

Biological Activity and Mechanism of Action

The primary biological activity of 10-Norparvulenone is its inhibitory effect on the influenza
virus.[1] It has been shown to decrease viral sialidase (neuraminidase) activity.[1]
Neuraminidase is a critical enzyme in the influenza virus life cycle, responsible for cleaving
sialic acid residues on the host cell surface, which allows for the release of newly formed
virions and the subsequent spread of the infection. By inhibiting neuraminidase, 10-
Norparvulenone effectively traps the progeny virions on the surface of the infected cell,
preventing their release and propagation.

The following diagram illustrates the influenza virus life cycle and the point of intervention for
neuraminidase inhibitors like 10-Norparvulenone.
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Influenza Virus Life Cycle and Neuraminidase Inhibition.

Quantitative Biological Data

The available quantitative data for the biological activity of 10-Norparvulenone is limited. The
primary study reported its effectiveness at a specific concentration. Further detailed dose-
response studies and ICso/ECso determinations are not readily available in the public literature.

Assay Virus Strain Cell Line Concentration  Effect

Decreases viral
Influenza

Antiviral Activity A/PR/8/34 MDCK 1 pg/mi

(mouse-adapted)

sialidase activity
and increases

cell survival.[1]

Experimental Protocols

This section provides detailed methodologies for the synthesis of 10-Norparvulenone and
representative protocols for assessing its biological activity.

Total Synthesis of (+)-10-Norparvulenone

The total synthesis of (+)-10-Norparvulenone has been achieved via a xanthate-mediated free
radical addition—cyclization sequence.[2][4] The following is a general workflow and protocol

based on the published literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3025966#10-norparvulenone-cas-number-618104-
32-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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